Cas no 171513-06-7 (Carbamic acid, (2-iodo-4-nitrophenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (2-iodo-4-nitrophenyl)-, 1,1-dimethylethyl ester
• CAS No: 171513-06-7
• MF: C₁₁H₁₃IN₂O₄
• MW: 364.136395215988
• MDL: MFCD04971310
• CID: 1354321
• PubChem ID: 7098713
• Update Time: 2025-06-09

Carbamic acid, (2-iodo-4-nitrophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-iodo-4-nitrophenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2-iodo-4-nitrophenyl)carbamate
• TERT-BUTYL 2-IODO-4-NITROPHENYLCARBAMATE
• tert-butyl 4-nitro-2-iodophenylcarbamate
• DTXSID50427763
• EN300-5007707
• tert-Butyl(2-iodo-4-nitrophenyl)carbamate
• 171513-06-7
• SB83720
• MCPGEGLMPANJTH-UHFFFAOYSA-N
• AB3445
• MFCD04971310
• AI-942/42301766
• SCHEMBL3010106
• tert-Butyl (2-iodo-4-nitrophenyl)carbamate

• MDL： MFCD04971310
• Inchi： 1S/C11H13IN2O4/c1-11(2,3)18-10(15)13-9-5-4-7(14(16)17)6-8(9)12/h4-6H,1-3H3,(H,13,15)
• InChI Key： MCPGEGLMPANJTH-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 363.99159
• Monoisotopic Mass: 363.99200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Carbamic acid, (2-iodo-4-nitrophenyl)-, 1,1-dimethylethyl ester

Recent Advances in the Study of Carbamic Acid, (2-iodo-4-nitrophenyl)-, 1,1-dimethylethyl Ester (CAS: 171513-06-7)

Carbamic acid, (2-iodo-4-nitrophenyl)-, 1,1-dimethylethyl ester (CAS: 171513-06-7) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features including an iodine substituent and a nitro group, serves as a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that the iodine and nitro functional groups in the compound facilitate selective binding to target proteins, making it a promising scaffold for drug discovery. The study also reported improved synthetic yields and purity of the compound using optimized reaction conditions, which could enhance its scalability for industrial applications.

Another significant development was reported in a 2024 preprint article on bioRxiv, where Carbamic acid, (2-iodo-4-nitrophenyl)-, 1,1-dimethylethyl ester was utilized in the development of radiopharmaceuticals. The iodine-125 isotope variant of the compound showed high affinity for tumor-specific biomarkers, suggesting its potential as a diagnostic tool in cancer imaging. The study emphasized the compound's stability under physiological conditions, a critical factor for its clinical translation.

In addition to its therapeutic potential, recent research has also investigated the compound's mechanism of action at the molecular level. A 2023 paper in ACS Chemical Biology employed computational modeling and X-ray crystallography to elucidate the binding interactions of the compound with its biological targets. The findings revealed that the nitro group participates in key hydrogen-bonding interactions, while the iodine atom contributes to hydrophobic stabilization. These insights could guide the rational design of derivatives with enhanced potency and selectivity.

Despite these advancements, challenges remain in the widespread adoption of Carbamic acid, (2-iodo-4-nitrophenyl)-, 1,1-dimethylethyl ester. Issues such as solubility in aqueous media and potential off-target effects need to be addressed through further structural modifications. However, the compound's versatility and the growing body of research supporting its applications underscore its importance in contemporary chemical biology and pharmaceutical research.

In conclusion, Carbamic acid, (2-iodo-4-nitrophenyl)-, 1,1-dimethylethyl ester (CAS: 171513-06-7) represents a promising candidate for drug development and diagnostic applications. Ongoing research efforts are expected to uncover new opportunities for this compound, solidifying its role in the advancement of precision medicine and targeted therapies.